Cas no 2375652-87-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2375652-87-0
• MF: C₃₆H₂₄N₂O₂
• MW: 516.587968826294
• CID: 5547960
• Update Time: 2025-07-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C36H24N2O2/c37-33-17-7-25(8-18-33)1-15-31-21-36(30-13-5-28(24-40)6-14-30)32(16-2-26-9-19-34(38)20-10-26)22-35(31)29-11-3-27(23-39)4-12-29/h3-14,17-24H,37-38H2
• InChI Key： JPIQKOFKCSDLQZ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2C=CC(C=O)=CC=2)C(C#CC2C=CC(N)=CC=2)=CC=1C1C=CC(C=O)=CC=1)#CC1C=CC(N)=CC=1

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2375652-87-0 and Product Name: INDEX NAME NOT YET ASSIGNED

Compound with the CAS number 2375652-87-0 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, currently designated as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further exploration in medicinal chemistry. Its unique molecular structure and potential biological activities have positioned it as a subject of intense study among researchers aiming to develop innovative therapeutic agents.

The chemical composition of CAS No. 2375652-87-0 encompasses a complex arrangement of atoms that contributes to its distinct physicochemical properties. Preliminary studies have indicated that this compound exhibits favorable solubility characteristics, which is a critical factor in drug formulation and delivery. Additionally, its stability under various environmental conditions suggests that it may be suitable for long-term storage and transportation, making it a practical candidate for clinical trials and commercialization.

In the realm of pharmacological research, INDEX NAME NOT YET ASSIGNED has shown potential in several preclinical studies. Its interaction with biological targets has been a focal point of investigation, with early data suggesting that it may modulate key signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. These findings align with the current trends in drug discovery, where targeted therapies are increasingly preferred over traditional broad-spectrum treatments.

One of the most intriguing aspects of CAS No. 2375652-87-0 is its mechanism of action. Unlike conventional drugs that often exhibit off-target effects, this compound appears to selectively interact with its intended biological targets, minimizing side effects. This selectivity is achieved through its precise molecular design, which allows it to bind tightly to specific receptors or enzymes without affecting other proteins in the body. Such specificity is highly valued in modern drug development, as it enhances efficacy while reducing the risk of adverse reactions.

The synthesis of INDEX NAME NOT YET ASSIGNED has been a challenging yet rewarding endeavor for the research team. The multi-step synthetic route involves sophisticated organic transformations that require meticulous optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of this compound on a scale sufficient for preclinical testing, paving the way for further investigation into its therapeutic potential.

Recent advancements in computational chemistry have played a pivotal role in understanding the behavior of CAS No. 2375652-87-0 at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, helping researchers refine its structure for improved efficacy. These computational tools are indispensable in modern drug discovery, as they allow scientists to predict and analyze the properties of compounds before they are synthesized in the lab.

The pharmacokinetic profile of INDEX NAME NOT YET ASSIGNED is another area of interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical success. Its ability to reach target tissues efficiently and clear from the body without accumulating toxic residues makes it an attractive candidate for further development.

As the field of medicinal chemistry continues to evolve, CAS No. 2375652-87-0 stands out as a beacon of innovation. Its unique properties and potential applications make it a valuable asset in the quest to develop new treatments for various diseases. Researchers are optimistic about its future prospects, particularly in areas where existing therapies are limited or non-existent.

The journey from laboratory discovery to clinical application is fraught with challenges, but the promise of INDEX NAME NOT YET ASSIGNED offers hope for a brighter future in healthcare. As more data becomes available through ongoing studies, its potential will continue to unfold, potentially leading to breakthroughs that benefit patients worldwide.